
Application Notes and Protocols: Preparation of
NR160 Stock Solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: NR160

Cat. No.: B15588240

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NR160, also known as Solvent Red 160, is a lipophilic fluorescent dye commonly used for

staining lipid droplets and other neutral lipid structures within cells. Its application is prevalent in

cellular biology, particularly in studies related to lipid metabolism and storage diseases. Proper

preparation of a stock solution is critical for achieving consistent and reproducible results in

fluorescence microscopy and other analytical techniques. These application notes provide a

detailed protocol for the preparation, storage, and use of NR160 stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for NR160 (Solvent Red 160).

Please note that the molecular weight for Solvent Red 160 is not consistently reported in

publicly available safety and technical data sheets, which is a crucial factor to consider for

preparing solutions based on molarity. Therefore, the recommended protocol is based on a

weight/volume concentration.
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Parameter Value Source

Synonyms Solvent Red 160 N/A

Appearance Red Powder N/A

Recommended Solvent Dimethyl Sulfoxide (DMSO)
General laboratory practice for

fluorescent dyes

Stock Solution Concentration 1 mg/mL
Based on common laboratory

practices for similar dyes

Storage of Stock Solution -20°C, protected from light
General laboratory practice for

fluorescent dyes

Working Concentration 1-10 µg/mL
Based on typical dilutions for

fluorescent microscopy

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL NR160 Stock
Solution in DMSO
This protocol describes the preparation of a 1 mg/mL stock solution of NR160 in high-quality,

anhydrous Dimethyl Sulfoxide (DMSO).

Materials:

NR160 (Solvent Red 160) powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (amber or covered in foil)

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips
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Procedure:

Weighing the NR160 Powder:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh 1 mg of NR160 powder directly into the microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the NR160 powder.

Tightly cap the tube.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

Visually inspect the solution to ensure no solid particles remain. Gentle warming in a 37°C

water bath can aid dissolution if necessary.

Storage:

Store the 1 mg/mL NR160 stock solution at -20°C in a light-protected container (e.g.,

amber tube or a tube wrapped in aluminum foil).[1]

For frequent use, aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.

Protocol 2: Preparation of a Working Solution for
Fluorescence Microscopy
This protocol outlines the dilution of the 1 mg/mL NR160 stock solution to a typical working

concentration for staining lipid droplets in cultured cells.

Materials:

1 mg/mL NR160 stock solution in DMSO
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Phosphate-buffered saline (PBS) or appropriate cell culture medium

Microcentrifuge tubes

Procedure:

Thaw the Stock Solution:

Remove an aliquot of the 1 mg/mL NR160 stock solution from the -20°C freezer and allow

it to thaw at room temperature, protected from light.

Dilution to Working Concentration:

The optimal working concentration may vary depending on the cell type and experimental

conditions. A starting concentration of 1 µg/mL is recommended.

To prepare a 1 µg/mL working solution, dilute the 1 mg/mL stock solution 1:1000 in PBS or

cell culture medium. For example, add 1 µL of the 1 mg/mL stock solution to 999 µL of

buffer or medium.

Mix thoroughly by gentle vortexing or pipetting.

Cell Staining:

Remove the culture medium from the cells to be stained.

Add the NR160 working solution to the cells and incubate for 15-30 minutes at 37°C.

Wash the cells with PBS to remove excess dye before imaging.

Diagrams
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Workflow for NR160 Stock and Working Solution Preparation

Stock Solution Preparation (1 mg/mL) Working Solution Preparation (e.g., 1 µg/mL)

Weigh 1 mg NR160 Powder

Add 1 mL DMSO

Vortex to Dissolve

Store at -20°C (Light Protected)

Thaw Stock Solution

Dilute 1:1000 in Buffer/Medium

Use for Cell Staining

Click to download full resolution via product page

Caption: Workflow for preparing NR160 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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